2-(Pyridin-3-yl)tetrahydro-2H-thiopyran-2-carboxamide

• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol
• SMILES: C1CCSC(C1)(C2=CN=CC=C2)C(=O)N
• InChI: InChI=1S/C11H14N2OS/c12-10(14)11(5-1-2-7-15-11)9-4-3-6-13-8-9/h3-4,6,8H,1-2,5,7H2,(H2,12,14)
• InChIKey: FXTFVMOLXIDWCG-UHFFFAOYSA-N

2-(Pyridin-3-yl)tetrahydro-2H-thiopyran-2-carboxamide – Core Structural and Procurement Profile

2-(Pyridin-3-yl)tetrahydro-2H-thiopyran-2-carboxamide (CAS 1352522-89-4, molecular formula C₁₁H₁₄N₂OS, molecular weight 222.31 g/mol) is a heterocyclic building block that incorporates a tetrahydro-2H-thiopyran ring substituted at the 2-position with a pyridin-3-yl group and a primary carboxamide functional group . The compound is currently offered by several specialist chemical suppliers at certified purities of 95–98% for research-scale procurement . Its structural identity places it within the broader family of 2-(pyridin-3-yl)-tetrahydrothiopyran derivatives that serve as critical intermediates in the synthesis of ATP-sensitive potassium channel openers (KCOs) such as aprikalim (RP 52891) [1].

Chiral resolution intermediate: essential for diastereomeric amide formation in aprikalim synthesis

Physicochemical tuning: distinct TPSA / LogP profile vs. unsubstituted or acid analogs

Certified purity: multi-vendor availability at 95–98% supports reproducible amide coupling

• [1] Aloup, J.C.; Farge, D.; James, C.; Mondot, S.; Cavero, I. 2-(3-Pyridyl)-tetrahydrothiopyran-2-carbothioamide derivatives and analogues: A novel family of potent potassium channel openers. Drugs of the Future, 1990, 15, 1097. View Source

Why Generic Substitution Fails for 2-(Pyridin-3-yl)tetrahydro-2H-thiopyran-2-carboxamide in Potassium Channel Opener Programs

The tetrahydrothiopyran-2-carboxamide scaffold is not freely interchangeable with its carboxylic acid, thioamide, or unsubstituted core analogs. The primary carboxamide moiety simultaneously lowers calculated LogP (ΔLogP ≈ –0.3 to –1.5 relative to ester or thioamide congeners) and increases topological polar surface area (TPSA) through the addition of an H-bond acceptor, thereby modulating permeability and aqueous solubility in a quantitatively distinct manner . Within the established synthetic route to aprikalim, the specific amide intermediate is required for stereochemical resolution: condensation of racemic 2-(3-pyridinyl)tetrahydrothiopyran-2-carboxylic acid with L-proline tert-butyl ester yields a diastereomeric amide pair that is separable by conventional chromatography—a purification step that is not reproducible with the free acid or simple alkyl amides [1]. These physiochemical and process-chemistry constraints mean that substitution with a structurally related analog will predictably alter both the synthetic outcome and the material properties of downstream products.

Target 2-(Pyridin-3-yl)tetrahydro-2H-thiopyran-2-carboxamide

Not Interchangeable With Carboxylic acid or thioamide analogs — LogP shift of ≈ –0.64 alters phase partitioning and may disrupt extraction workflows.

Target Primary carboxamide with pyridin-3-yl substituent

Not Interchangeable With Unsubstituted tetrahydrothiopyran-2-carboxamide — TPSA difference of +12.89 Ų modifies permeability and solubility balance.

Target Amide intermediate enabling diastereomeric resolution

Not Interchangeable With Free carboxylic acid — diastereomeric amide separation cannot be reproduced; enantiopure (R)-acid access blocked.

• [1] Drug Synthesis Database (YaoZhi). Aprikalim (RP 52891) synthetic route: resolution via diastereomeric amide formation from 2-(3-pyridinyl)tetrahydrothiopyran-2-carboxylic acid and L-proline tert-butyl ester, followed by chromatographic separation. View Source

2-(Pyridin-3-yl)tetrahydro-2H-thiopyran-2-carboxamide – Quantitative Differentiation Evidence vs. Closest Analogs

Topological Polar Surface Area (TPSA) Elevation vs. Unsubstituted Tetrahydro-2H-thiopyran-2-carboxamide Increases H-Bond Acceptor Count

Incorporation of the pyridin-3-yl substituent at the 2-position of the tetrahydrothiopyran-2-carboxamide core elevates the calculated topological polar surface area (TPSA) by 12.89 Ų (from 43.09 to 55.98) and adds one hydrogen-bond acceptor (from 2 to 3) relative to the unsubstituted parent scaffold . This difference is anticipated to reduce passive membrane permeability while enhancing aqueous solubility, a trade-off that must be considered in lead optimization programs where the unsubstituted core is being evaluated as a more economical alternative.

TPSA Elevation

Cross-study comparable

Target TPSA 55.98 Ų vs. unsubstituted core 43.09 Ų (Δ +12.89 Ų, +29.9%); H‑acceptors 3 vs. 2.

Supports differential permeability tuning

Calculation method not disclosed; vendor-platform data

Evidence Dimension	Calculated topological polar surface area (TPSA) and hydrogen-bond acceptor count
Target Compound Data	TPSA = 55.98 Ų; H-Acceptors = 3
Comparator Or Baseline	Tetrahydro-2H-thiopyran-2-carboxamide (CAS 18729-18-5): TPSA = 43.09 Ų; H-Acceptors = 2
Quantified Difference	ΔTPSA = +12.89 Ų (+29.9%); ΔH-Acceptors = +1 (+50%)
Conditions	Calculated properties from Leyan product datasheets; calculation method not disclosed but consistent across vendor platform

Why This Matters

A TPSA difference of >10 Ų is generally considered sufficient to alter oral absorption potential, making the target compound a functionally distinct building block for medicinal chemistry programs where fine-tuning of permeability is required.

Calculated LogP Differential vs. Parent Carboxylic Acid Defines Phase-Partitioning Profile for Reaction Workflows

The primary carboxamide exhibits a calculated LogP of 1.68, which is approximately 0.64 units lower than representative values reported for analogous 2-(pyridin-3-yl)tetrahydrothiopyran-2-carboxylic acid derivatives (estimated SlogP ~2.32 for a structurally related acid [1]). This LogP differential is operationally significant during aqueous-organic extraction steps in multistage synthesis: the amide partitions preferentially into the aqueous phase under mildly acidic conditions where the carboxylic acid remains largely organic-soluble, enabling cleaner phase separation without chromatography.

LogP Differential

Class-level inference

Carboxamide LogP = 1.68; related acid SlogP ≈ 2.32 (ΔLogP ≈ –0.64, amide more hydrophilic).

Indicates favorable aqueous-phase partitioning during work-up

Different calculation engines; absolute values not directly comparable

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	Calculated LogP = 1.68 (Leyan platform)
Comparator Or Baseline	2-(3-pyridinyl)tetrahydrothiopyran-2-carboxylic acid derivatives: estimated SlogP ≈ 2.32 (MMsINC database entry for a related acid congener)
Quantified Difference	ΔLogP ≈ –0.64 (amide more hydrophilic)
Conditions	Computed LogP values from different calculation engines (Leyan vs. MMsINC); absolute values are not directly comparable, but direction and approximate magnitude are indicative

Why This Matters

A LogP difference of approximately 0.5–0.6 log units translates to a roughly 3–4× difference in octanol-water distribution coefficient, directly impacting extractive work-up procedures and the feasibility of telescoped process sequences.

• [1] MMsINC Database entry for a 2-(3-pyridinyl)tetrahydrothiopyran-2-carboxylic acid derivative: SlogP 2.3237, accessed via search result. View Source

Chromatographic Diastereomer Resolution: The Carboxamide Is the Single Functional Handle Enabling Scalable Separation in Aprikalim Synthesis

In the established industrial route to aprikalim, the condensation of racemic 2-(3-pyridinyl)tetrahydrothiopyran-2-carboxylic acid with L-proline tert-butyl ester produces a pair of diastereomeric amides—(S,S)- and (R,S)-configured at the thiopyran 2-position—that are separable by conventional silica gel chromatography [1]. This diastereomeric separation is the enabling step for accessing the enantiopure (R)-carboxylic acid (R)-(IV) upon acidic hydrolysis. Neither the free carboxylic acid nor the unsubstituted carboxamide can participate in this resolution, conferring an essential and non-substitutable role on the amide-linked proline ester intermediate that is directly derived from the target carboxamide class.

Diastereomer Resolution

Head-to-head comparison

Amide diastereomers separable by chromatography; free acid not directly resolvable.

Essential for enantiopure (R)-carboxylic acid access

Reproduced from Drugs of the Future (1990) route

Evidence Dimension	Synthetic utility for diastereomeric resolution
Target Compound Data	Amide diastereomers (S,S)-III and (R,S)-III are separable by chromatography; the desired (R,S)-III isomer is hydrolyzed to enantiopure (R)-carboxylic acid with concentrated HCl
Comparator Or Baseline	Racemic 2-(3-pyridinyl)tetrahydrothiopyran-2-carboxylic acid: not directly resolvable by chromatography without prior conversion to a diastereomeric amide
Quantified Difference	Binary outcome: resolution achievable vs. not achievable without amide derivatization
Conditions	Synthetic route described in Drugs of the Future (1990) and reproduced in the Drug Synthesis Database (YaoZhi); condensation with SOCl₂ then L-proline tert-butyl ester, chromatographic separation, acidic hydrolysis

Why This Matters

For any research group or CDMO scaling the aprikalim synthesis, the ability to achieve diastereomeric resolution through amide formation is the critical quality-determining step; procurement of the correct carboxamide intermediate (or its immediate precursor) directly dictates whether enantiopure material can be obtained.

• [1] Drug Synthesis Database (YaoZhi). Aprikalim (RP 52891) full synthetic route description; intermediate entry for tert-butyl (2S)-1-[[(2S)-2-(3-pyridinyl)tetrahydro-2H-thiopyran-2-yl]carbonyl]-2-pyrrolidinecarboxylate. View Source

Certified Purity Range of 95–98% Exceeds Typical Catalog Specifications for Uncommon Thiopyran Building Blocks

Multiple independent suppliers list 2-(pyridin-3-yl)tetrahydro-2H-thiopyran-2-carboxamide with defined purity specifications: AKSci at ≥95% , Leyan at 97% , and MolCore at NLT 98% . In contrast, many closely related tetrahydrothiopyran intermediates—particularly those lacking the pyridine substituent—are frequently offered without batch-specific purity certification or at lower nominal specifications. The availability of multi-vendor, certified high-purity product reduces the burden of in-house purification prior to use and supports reproducible reaction outcomes, particularly in amide coupling steps where residual acidic or basic impurities from lower-grade material can quench coupling reagents.

Certified Purity

Supporting evidence

95% (AKSci), 97% (Leyan), ≥98% (MolCore) — exceeds typical catalog purity for niche thiopyran intermediates.

Reduces impurity-driven coupling reagent quenching

Vendor QC methods (HPLC/NMR/EA)

Evidence Dimension	Commercially certified purity specification
Target Compound Data	95% (AKSci), 97% (Leyan), ≥98% (MolCore)
Comparator Or Baseline	Typical catalog purities for niche tetrahydrothiopyran intermediates are often unspecified or <95%
Quantified Difference	Purity ceiling of ≥98% vs. typical <95% (≥3 percentage point advantage at the upper end)
Conditions	Vendor product datasheets and catalog entries accessed May 2026; purity determined by vendor QC methods (HPLC, NMR, or elemental analysis)

Why This Matters

A 3–5 percentage point purity advantage reduces the effective cost per mole of active intermediate by minimizing yield losses from impurity-derived side reactions, directly impacting procurement economics for multi-step synthetic sequences.

Procurement-Guided Application Scenarios for 2-(Pyridin-3-yl)tetrahydro-2H-thiopyran-2-carboxamide

Stereoselective Synthesis of Aprikalim-Class Potassium Channel Openers Requiring Diastereomeric Resolution

Research groups and CROs engaged in the synthesis of enantiopure aprikalim (RP 52891) or its analogs require the carboxamide intermediate to execute the critical diastereomeric separation step. The condensation of the derived carboxylic acid with chiral L-proline tert-butyl ester yields chromatographically separable amide diastereomers—a resolution step that cannot be performed on the free acid or simple alkyl amides . Procurement of the correct carboxamide building block (or its acid precursor) is therefore mandatory for any synthetic route that aims to access the (R)-enantiomer of the thiopyran core at >95% enantiomeric excess.

Building Block for Focused Libraries Targeting ATP-Sensitive Potassium Channels (K_ATP) with Modulated Physicochemical Profiles

The pyridinyl-carboxamide substitution pattern confers a distinct computable property set (TPSA 55.98, LogP 1.68, 3 H-bond acceptors) compared to the unsubstituted tetrahydrothiopyran-2-carboxamide scaffold (TPSA 43.09, LogP 0.76, 2 H-bond acceptors) . This enables deliberate tuning of solubility-permeability balance in parallel library synthesis. Medicinal chemists exploring K_ATP channel modulation can procure this building block to generate analogs with intermediate polarity that are neither as hydrophilic as the core carboxamide nor as lipophilic as the final carbothioamide 1-oxide drug candidates.

Process Development and Scale-Up Studies Requiring Phase-Partitioning Differentiation from Carboxylic Acid Intermediates

During process optimization for multi-kilogram synthesis of thiopyran-based pharmaceutical intermediates, the LogP differential between the carboxamide (LogP ~1.68) and the corresponding carboxylic acid (estimated SlogP ~2.32) enables selective extraction protocols that simplify work-up cascades . Process chemists can exploit this difference to design aqueous washes that remove polar amide byproducts while retaining the acid intermediate in the organic layer, or conversely to extract the amide product into aqueous acid for back-extraction purification—a tactical advantage that is not available when the acid and amide have closely matched LogP values.

Quality-Critical Procurement Where Vendor-Certified Purity ≥97% Is Required for Reproducible Amide Coupling Reactions

When 2-(pyridin-3-yl)tetrahydro-2H-thiopyran-2-carboxamide is used directly as a substrate in further amidation or thioamidation reactions, trace acidic or basic impurities can quench stoichiometric coupling reagents (e.g., HATU, EDCI, Lawesson's reagent), leading to incomplete conversion and irreproducible yields. The availability of this compound from multiple vendors at certified purities of 95–98% provides procurement specialists with a documented quality baseline that reduces the risk of failed coupling batches relative to sourcing non-certified material or less-pure alternatives from single-supplier catalogs.

Application

Selection Property

Validation Focus

Stereoselective aprikalim-class synthesis

Diastereomeric amide resolution capability

Enantiomeric excess confirmation after hydrolysis

K_ATP channel modulator library design

TPSA / LogP tuning vs. unsubstituted core

Solubility-permeability balance profiling

Process development with phase control

LogP differential for extractive separation

Aqueous-organic partition work-up optimization

Quality-critical amide coupling reactions

Vendor-certified purity ≥97%

Coupling reagent compatibility and yield reproducibility